Cas no 89863-10-5 (6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dithione)

6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dithione structure
89863-10-5 structure
Product Name:6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dithione
CAS No:89863-10-5
MF:C18H34N4O5S2
MW:450.616362094879
CID:586811
PubChem ID:5368007
Update Time:2025-04-19

6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dithione Chemical and Physical Properties

Names and Identifiers

    • 6,14,17,22,25-Pentaoxa-1,3,9,11-tetraazabicyclo[9.8.8]heptacosane-2,10-dithione
    • 6,14,17,22,25-pentaoxa-1,3,9,11-tetrazabicyclo[9.8.8]heptacosane-2,10-dithione
    • 89863-10-5
    • FELMAMQESKTIJE-UHFFFAOYSA-N
    • DTXSID20418643
    • Inchi: 1S/C18H34N4O5S2/c28-17-19-1-7-23-8-2-20-18(29)22-5-11-26-15-13-24-9-3-21(17)4-10-25-14-16-27-12-6-22/h1-16H2,(H,19,28)(H,20,29)
    • InChI Key: FELMAMQESKTIJE-UHFFFAOYSA-N
    • SMILES: S=C1NCCOCCNC(N2CCOCCOCCN1CCOCCOCC2)=S

Computed Properties

  • Exact Mass: 450.19706254g/mol
  • Monoisotopic Mass: 450.19706254g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 0
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 141Ų
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